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Compound of Interest

Compound Name: Ethyl 2-(3-ethoxyoxan-4-yl)acetate

Cat. No.: B2513416 Get Quote

CAS Number: 2104546-46-3

Audience: Researchers, scientists, and drug development professionals.

Abstract
This technical guide provides a comprehensive overview of Ethyl 2-(3-ethoxyoxan-4-
yl)acetate. Due to the limited publicly available data for this specific compound, this document

leverages information on the closely related analog, Ethyl 2-(tetrahydro-2H-pyran-4-yl)acetate

(CAS: 103260-44-2), to provide representative data and experimental context. The guide

includes physicochemical properties, a detailed experimental protocol for a representative

synthesis, and a conceptual workflow diagram. This document aims to serve as a valuable

resource for researchers and professionals in the fields of medicinal chemistry and drug

development.

Introduction
Ethyl 2-(3-ethoxyoxan-4-yl)acetate is a substituted tetrahydropyran derivative. The

tetrahydropyran (oxan) ring system is a common scaffold in a variety of biologically active

molecules and natural products.[1] The presence of both an ether and an ester functional group

suggests potential applications as a synthetic intermediate in the development of more

complex molecules. Compounds containing the tetrahydropyran motif have been explored for a

range of biological activities, including as anti-inflammatory, antiviral, and anticancer agents.[2]

[3]
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Due to the scarcity of specific data for Ethyl 2-(3-ethoxyoxan-4-yl)acetate, this guide will

focus on providing detailed information for the structurally similar and well-documented

compound, Ethyl 2-(tetrahydro-2H-pyran-4-yl)acetate, as a representative analog.

Physicochemical Properties
Quantitative data for Ethyl 2-(3-ethoxyoxan-4-yl)acetate is not readily available. The following

table summarizes the known physicochemical properties of the analogous compound, Ethyl 2-

(tetrahydro-2H-pyran-4-yl)acetate.

Property Value Reference

CAS Number 103260-44-2 --INVALID-LINK--

Molecular Formula C₉H₁₆O₃ --INVALID-LINK--

Molecular Weight 172.22 g/mol --INVALID-LINK--

Appearance Colorless liquid --INVALID-LINK--

Boiling Point 73-75 °C at 0.2 mmHg --INVALID-LINK--

Density 1.0268 g/cm³ (at 13.4 °C) --INVALID-LINK--

Refractive Index 1.4572 (at 13.4 °C) --INVALID-LINK--

Storage Temperature
Room Temperature, Inert

atmosphere
--INVALID-LINK--

Experimental Protocols
The following is a representative experimental protocol for the synthesis of the analogous

compound, Ethyl 2-(tetrahydro-2H-pyran-4-yl)acetate, from Ethyl (tetrahydro-4H-pyran-4-

ylidene)acetate. This method illustrates a common synthetic route for this class of compounds.

Reaction: Hydrogenation of Ethyl (tetrahydro-4H-pyran-4-ylidene)acetate.

Materials:

Ethyl (tetrahydro-4H-pyran-4-ylidene)acetate (16.0 g, 94 mmol)
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Palladium on carbon (Pd/C)

Ammonium formate (NH₄COOH)

Solvent (e.g., Ethanol)

Procedure:

To a solution of Ethyl (tetrahydro-4H-pyran-4-ylidene)acetate (16.0 g, 94 mmol) in a suitable

solvent such as ethanol, add palladium on carbon (catalytic amount).

Add ammonium formate in portions to the reaction mixture.

Heat the reaction mixture to 80 °C and monitor the progress of the reaction by thin-layer

chromatography (TLC).

Upon completion of the reaction, cool the mixture to room temperature and filter through a

pad of celite to remove the catalyst.

Concentrate the filtrate under reduced pressure to obtain the crude product.

Purify the crude product by vacuum distillation to yield Ethyl 2-(tetrahydro-2H-pyran-4-

yl)acetate as a colorless oil.

Expected Yield: Quantitative (approximately 16.3 g).

Characterization: The product can be characterized by mass spectrometry (MS) and nuclear

magnetic resonance (NMR) spectroscopy.

MS (m/z): 173.2 [M+H]⁺

¹H NMR: Spectroscopic data can be found on public databases for CAS 103260-44-2.[4]

Mandatory Visualizations
Conceptual Synthetic Workflow
The following diagram illustrates a generalized workflow for the synthesis and purification of a

substituted ethyl tetrahydropyranyl-acetate, based on the representative protocol described
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above.

Conceptual Synthetic Workflow

Starting Material
(e.g., Ethyl (tetrahydro-4H-pyran-4-ylidene)acetate)

Catalyst & Reagent Addition
(e.g., Pd/C, NH4COOH)

1. Add catalyst and reagent

Reaction
(e.g., Hydrogenation at 80°C)

2. Heat to initiate reaction

Workup
(Filtration)

3. Cool and filter

Purification
(Vacuum Distillation)

4. Concentrate and distill

Final Product
(Ethyl 2-(tetrahydro-2H-pyran-4-yl)acetate)

5. Isolate pure product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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